Cas no 1251618-24-2 (N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide)
N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide
- N-[1-[1-(4-chlorophenyl)triazole-4-carbonyl]piperidin-4-yl]-2-methoxybenzamide
-
- Inchi: 1S/C22H22ClN5O3/c1-31-20-5-3-2-4-18(20)21(29)24-16-10-12-27(13-11-16)22(30)19-14-28(26-25-19)17-8-6-15(23)7-9-17/h2-9,14,16H,10-13H2,1H3,(H,24,29)
- InChI Key: SAZIRPWHTXBEAT-UHFFFAOYSA-N
- SMILES: C(NC1CCN(C(C2=CN(C3=CC=C(Cl)C=C3)N=N2)=O)CC1)(=O)C1=CC=CC=C1OC
N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-7793-2μmol |
N-{1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2-methoxybenzamide |
1251618-24-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7793-5μmol |
N-{1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2-methoxybenzamide |
1251618-24-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7793-10μmol |
N-{1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2-methoxybenzamide |
1251618-24-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7793-20μmol |
N-{1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2-methoxybenzamide |
1251618-24-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7793-1mg |
N-{1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2-methoxybenzamide |
1251618-24-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7793-2mg |
N-{1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2-methoxybenzamide |
1251618-24-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7793-3mg |
N-{1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2-methoxybenzamide |
1251618-24-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7793-4mg |
N-{1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2-methoxybenzamide |
1251618-24-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7793-5mg |
N-{1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2-methoxybenzamide |
1251618-24-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7793-10mg |
N-{1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2-methoxybenzamide |
1251618-24-2 | 10mg |
$79.0 | 2023-09-10 |
N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide
N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide (CAS No. 1251618-24-2): A Comprehensive Overview
N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide (CAS No. 1251618-24-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl group, a triazole ring, and a methoxybenzamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The synthesis of N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide typically involves multi-step reactions, including the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is well-known for its high efficiency and selectivity, making it a preferred method in the synthesis of triazole-containing compounds. The subsequent steps involve the coupling of the triazole-containing intermediate with a piperidine derivative and the final formation of the methoxybenzamide moiety.
Recent studies have highlighted the potential of N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory and autoimmune diseases. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, such as JAK (Janus Kinase) and SYK (Spleen Tyrosine Kinase), which are key players in the signaling pathways associated with inflammation and immune responses.
In addition to its anti-inflammatory properties, N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry into host cells and inhibition of viral protein synthesis.
The pharmacokinetic properties of N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide have been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral medication.
Clinical trials are currently underway to assess the safety and efficacy of N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide in various disease conditions. Early-phase trials have shown promising results in terms of safety and tolerability. The compound has been well-tolerated by patients at various dose levels, with minimal adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide (CAS No. 1251618-24-2) is a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its potential benefits in treating inflammatory diseases, autoimmune disorders, and viral infections.
1251618-24-2 (N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-methoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)